Cas no 2228196-23-2 (5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole
• CAS No: 2228196-23-2
• MF: C₆H₅BrClNS
• MW: 238.532598257065
• CID: 6187072
• PubChem ID: 165701203
• Update Time: 2025-06-28

5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole
• 2228196-23-2
• EN300-1926473

• Inchi： 1S/C6H5BrClNS/c1-4(2-7)5-3-9-6(8)10-5/h3H,1-2H2
• InChI Key： YTKIKRWSSDJSKK-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN=C(S1)Cl

Computed Properties

• Exact Mass: 236.90146g/mol
• Monoisotopic Mass: 236.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole

Introduction to 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole (CAS No. 2228196-23-2)

5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole (CAS No. 2228196-23-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities.

The chemical structure of 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole is characterized by a thiazole ring substituted with a 3-bromopropenyl group at the 5-position and a chlorine atom at the 2-position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it an interesting candidate for various chemical and biological applications.

Recent studies have explored the synthetic routes to produce 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole. One notable method involves the reaction of 2-chlorothiazole with 3-bromopropenyl bromide in the presence of a suitable base. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of biological activity, 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole has shown promising results in preliminary assays. Research has indicated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Additionally, it has demonstrated antifungal properties against common fungal pathogens such as Candida albicans and Aspergillus fumigatus. These findings suggest that 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole could be a valuable lead compound for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole has also been investigated for its potential anticancer activity. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to cell cycle arrest and apoptosis.

The structural versatility of 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole also makes it an attractive scaffold for further chemical modifications. Researchers have explored the synthesis of derivatives by introducing different substituents at various positions on the thiazole ring or the propenyl chain. These modifications can fine-tune the biological activity and pharmacokinetic properties of the compound, potentially leading to more effective therapeutic agents.

In conclusion, 5-(3-bromoprop-1-en-2-yl)-2-chloro-1,3-thiazole (CAS No. 2228196-23-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and diverse biological activities make it an exciting area of research for scientists aiming to develop new drugs and therapies. As further studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of thiazoles and their biological significance.